Cas no 1228898-24-5 (3-Bromo-2-(trifluoromethyl)benzonitrile)
1228898-24-5 structure
Product Name:3-Bromo-2-(trifluoromethyl)benzonitrile
CAS No:1228898-24-5
MF:C8H3BrF3N
MW:250.015331506729
MDL:MFCD16606444
CID:4579342
PubChem ID:67289807
Update Time:2024-11-04
3-Bromo-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-(trifluoromethyl)benzonitrile
- Benzonitrile,3-bromo-2-(trifluoromethyl)-
- PS-11478
- 1228898-24-5
- CS-0377856
- SCHEMBL2134651
- AKOS027440904
- G89355
- MFCD16606444
-
- MDL: MFCD16606444
- Inchi: 1S/C8H3BrF3N/c9-6-3-1-2-5(4-13)7(6)8(10,11)12/h1-3H
- InChI Key: WQERJEKPDHRROX-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=CC(Br)=C1C(F)(F)F
Computed Properties
- Exact Mass: 248.94010g/mol
- Monoisotopic Mass: 248.94010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 23.8Ų
3-Bromo-2-(trifluoromethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013006812-250mg |
3-Bromo-2-(trifluoromethyl)benzonitrile |
1228898-24-5 | 97% | 250mg |
$470.40 | 2023-09-03 | |
| Alichem | A013006812-500mg |
3-Bromo-2-(trifluoromethyl)benzonitrile |
1228898-24-5 | 97% | 500mg |
$790.55 | 2023-09-03 | |
| Alichem | A013006812-1g |
3-Bromo-2-(trifluoromethyl)benzonitrile |
1228898-24-5 | 97% | 1g |
$1549.60 | 2023-09-03 | |
| abcr | AB531590-250 mg |
3-Bromo-2-(trifluoromethyl)benzonitrile; . |
1228898-24-5 | 250MG |
€129.00 | 2022-07-29 | ||
| abcr | AB531590-1 g |
3-Bromo-2-(trifluoromethyl)benzonitrile; . |
1228898-24-5 | 1g |
€307.00 | 2022-07-29 | ||
| Apollo Scientific | PC502063-250mg |
3-Bromo-2-(trifluoromethyl)benzonitrile |
1228898-24-5 | 95% | 250mg |
£55.00 | 2023-09-01 | |
| Apollo Scientific | PC502063-1g |
3-Bromo-2-(trifluoromethyl)benzonitrile |
1228898-24-5 | 95% | 1g |
£165.00 | 2023-09-01 | |
| Apollo Scientific | PC502063-5g |
3-Bromo-2-(trifluoromethyl)benzonitrile |
1228898-24-5 | 95% | 5g |
£495.00 | 2023-09-01 | |
| TRC | B710045-1000mg |
3-Bromo-2-(trifluoromethyl)benzonitrile |
1228898-24-5 | 1g |
$ 787.00 | 2023-04-18 | ||
| TRC | B710045-2500mg |
3-Bromo-2-(trifluoromethyl)benzonitrile |
1228898-24-5 | 2500mg |
$ 1671.00 | 2023-04-18 |
3-Bromo-2-(trifluoromethyl)benzonitrile Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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